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Compound Name: PF-00356231 hydrochloride

Cat. No.: B15579320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PF-00356231 hydrochloride is a potent, non-peptidic, and non-zinc chelating inhibitor of

matrix metalloproteinases (MMPs).[1] MMPs are a family of zinc-dependent endopeptidases

crucial for the degradation of the extracellular matrix (ECM).[2] Dysregulation of MMP activity is

implicated in numerous pathological processes, including tumor invasion, metastasis, and

inflammation.[2][3] PF-00356231 hydrochloride exhibits inhibitory activity against several

MMPs, making it a valuable tool for investigating the role of these enzymes in various cellular

processes.[1][4]

These application notes provide a comprehensive guide for the use of PF-00356231
hydrochloride in cell culture, including detailed experimental protocols for assessing its effects

on cell viability, migration, and invasion.

Mechanism of Action
PF-00356231 hydrochloride functions as a broad-spectrum MMP inhibitor. It has been shown

to potently inhibit MMP-12, MMP-13, MMP-9, MMP-8, and MMP-3.[1][4] By binding to these

enzymes, PF-00356231 hydrochloride blocks their proteolytic activity, thereby preventing the

degradation of ECM components. This inhibition of ECM remodeling can, in turn, affect various

cellular functions that are dependent on cell-matrix interactions, such as cell migration and

invasion.
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Quantitative Data Summary
The following table summarizes the inhibitory activity of PF-00356231 hydrochloride against

various matrix metalloproteinases.

Target IC50 Value

MMP-13 0.65 nM

MMP-3 0.39 µM

MMP-9 0.98 µM

MMP-12 1.4 µM

MMP-8 1.7 µM

Data sourced from MedChemExpress and Xcess Biosciences.[1][4]

Signaling Pathway
The inhibition of MMPs by PF-00356231 hydrochloride can impact several downstream

signaling pathways involved in cancer progression. MMPs are known to regulate the

bioavailability of growth factors and cytokines, and their activity can influence pathways such

as MAPK and NF-κB, which are critical for cell proliferation, survival, and migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15579320?utm_src=pdf-body-img
https://www.benchchem.com/product/b15579320?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. pubs.acs.org [pubs.acs.org]

4. Targeting p300 and CBP abolishes HOXB13-loss-induced lipogenesis and tumor
metastasis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for PF-00356231
Hydrochloride in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579320#pf-00356231-hydrochloride-experimental-
protocol-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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